(1R,5S)-N-(4-chlorobenzyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-pyrazol-1-yl-8-azabicyclo[3.2.1]octane-8-carboxamide
• InChI: InChI=1S/C18H21ClN4O/c19-14-4-2-13(3-5-14)12-20-18(24)23-15-6-7-16(23)11-17(10-15)22-9-1-8-21-22/h1-5,8-9,15-17H,6-7,10-12H2,(H,20,24)
• InChI Key: YMPUWLYEZKIYHS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)NCC3=CC=C(C=C3)Cl)N4C=CC=N4
• Molecular Formula: C18H21ClN4O
• Molecular Weight: 344.8 g/mol

Description

(1R,5S)-N-(4-chlorobenzyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide is a useful research compound. Its molecular formula is C18H21ClN4O and its molecular weight is 344.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Synthesis and Crystal Structure Characterization The compound (1R,5S)-N-(4-chlorobenzyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide has been synthesized and characterized through NMR and HRMS spectroscopy. Its molecular configuration was investigated using X-ray crystallography, revealing intermolecular hydrogen bonds in its structure (Guo, Zhang, & Xia, 2015).

Applications in Synthesis of Biological Compounds

Preparation of DABCO-based Ionic Liquid and its Applications A new acidic ionic liquid, 1,4-diazabicyclo[2.2.2]octane-1,4-diium dihydrogen phosphate, was developed. This compound was used as a catalyst in the synthesis of tetrahydrobenzo[b]pyran and pyrano[2,3-d]pyrimidinone derivatives, which are important in pharmaceutical industries (Shirini, Langarudi, & Daneshvar, 2017).

Advanced Chemical Synthesis Techniques

Enantiomerically Pure Bicyclic Pyrrolidine Derivatives Enantiomerically pure bicyclic pyrrolidine derivatives, synthesized from azabicyclo[3.3.0]octane, have shown efficiency as chiral auxiliaries in Michael-type reactions via enamines, indicating potential in asymmetric syntheses (Martens & Lübben, 1991).

Chemical Properties and Reactions

Gold(III) Tetrachloride Salt of L-cocaine The gold(III) tetrachloride salt of a structurally similar compound, L-cocaine, was analyzed, providing insights into the chemical properties and interactions of similar bicyclic compounds (Wood, Brettell, & Lalancette, 2007).

Catalysis and Synthesis of Derivatives

Silica Bonded n-Propyl-4-aza-1-azoniabicyclo[2.2.2]octane Chloride This compound was used as a catalyst in the synthesis of 4H-benzo[b]pyran derivatives, demonstrating its utility in catalyzing chemical reactions (Hasaninejad et al., 2011).

Cycloaddition Reactions

Cycloaddition of 5-chloro-2(1H)-pyrazinones The cycloaddition reactions of 5-chloro-2(1H)-pyrazinones with various dienophiles to generate 2,5-diazabicyclo[2.2.2]octanes provides valuable data on the reactivity and applications of this compound class (Rombouts et al., 2001).